Cas no 147123-71-5 (1,1-difluorobutan-2-ol)

• Product Name: 1,1-difluorobutan-2-ol
• CAS No: 147123-71-5
• MF: C₄H₈F₂O
• MW: 110.102528572083
• CID: 3769903
• PubChem ID: 15012815
• Update Time: 2025-05-26

1,1-difluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1,1-difluoro-
• 1,1-difluorobutan-2-ol
• DTXSID601314531
• 147123-71-5
• AKOS019177733
• MFLIDLKPXJEOCL-UHFFFAOYSA-N
• SCHEMBL9282539
• EN300-1230373
• 1,1-Difluoro-2-butanol

• Inchi： 1S/C4H8F2O/c1-2-3(7)4(5)6/h3-4,7H,2H2,1H3
• InChI Key： MFLIDLKPXJEOCL-UHFFFAOYSA-N
• SMILES： FC(C(CC)O)F

Computed Properties

• Exact Mass: 110.05432120g/mol
• Monoisotopic Mass: 110.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 1,1-difluorobutan-2-ol

Comprehensive Overview of 1,1-Difluorobutan-2-ol (CAS No. 147123-71-5): Properties, Applications, and Industry Insights

1,1-Difluorobutan-2-ol (CAS No. 147123-71-5) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a derivative of butanol, this compound features two fluorine atoms substituted at the 1-position, which enhances its reactivity and stability under various conditions. Researchers and industry professionals often search for terms like "1,1-difluorobutan-2-ol synthesis," "CAS 147123-71-5 applications," and "fluorinated alcohol uses," reflecting its growing relevance in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 1,1-Difluorobutan-2-ol (C₄H₈F₂O) combines a hydroxyl group with fluorine atoms, making it a valuable intermediate in organic synthesis. Its boiling point, solubility, and thermal stability are frequently studied parameters, as they influence its performance in industrial processes. For instance, its ability to act as a polar solvent or building block for complex molecules aligns with the increasing demand for sustainable and efficient chemical solutions. Searches for "green chemistry fluorinated compounds" or "1,1-difluorobutan-2-ol safety data" highlight user concerns about environmental impact and workplace handling.

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In summary, 1,1-Difluorobutan-2-ol (CAS No. 147123-71-5) represents a dynamic intersection of innovation and practicality. Its chemical attributes, coupled with rising demand in niche markets, position it as a compound worthy of continued exploration. By addressing user queries—from "large-scale production challenges" to "regulatory compliance for fluorinated alcohols"—this overview aims to bridge knowledge gaps while emphasizing the compound's scientific and industrial value.